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Compound of Interest

Compound Name: 3-Amino-2-pyrazinecarboxylic acid

Cat. No.: B15597498 Get Quote

Essential Safety and Handling Guide for 3-
Amino-2-pyrazinecarboxylic Acid
This guide provides crucial safety and logistical information for the handling and disposal of 3-
Amino-2-pyrazinecarboxylic acid, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring a safe laboratory

environment.

Chemical Identifier:

Name: 3-Amino-2-pyrazinecarboxylic acid

CAS Number: 5424-01-1

Molecular Formula: C₅H₅N₃O₂

Hazard Summary: While the toxicological properties of 3-Amino-2-pyrazinecarboxylic acid
have not been fully investigated, it is known to cause skin, eye, and respiratory tract irritation.

[1][2] Some safety data sheets indicate that it can cause serious eye damage.[3] Therefore,

appropriate precautions must be taken to minimize exposure.
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The following personal protective equipment is mandatory when handling 3-Amino-2-
pyrazinecarboxylic acid to prevent direct contact and inhalation.

PPE Category Item Standard/Specification

Eye and Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[4][5]

Skin Protection
Chemical-resistant, impervious

gloves

Gloves must be inspected

before use and satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[4][5] Nitrile gloves are

a suitable option, offering

protection against bases, oils,

and many solvents.[6]

Protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1] Fire/flame

resistant and impervious

clothing is recommended.[4]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

To be used when ventilation is

inadequate, if exposure limits

are exceeded, or if dust is

generated.[1][3] A full-face

respirator should be used if

irritation or other symptoms are

experienced.[4]

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area. Use a chemical fume hood or provide appropriate exhaust

ventilation where dust may be formed.[5]
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Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.[1]

Safe Handling Procedures:

Avoid Dust Generation: Minimize the generation and accumulation of dust.[1]

Prevent Contact: Avoid contact with eyes, skin, and clothing.[1]

Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking.[1] Remove contaminated clothing and wash it before reuse.[1]

Storage:

Store in a tightly closed container.[1]

Keep in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents.[1]

Accidental Release and First Aid Measures
Spill Cleanup:

Evacuate personnel to a safe area.

Wear appropriate PPE as outlined above.

Avoid breathing dust.

Vacuum or sweep up the material without creating dust and place it into a suitable, closed

container for disposal.[1][5]

Ventilate the area of the spill.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][7]
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Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical attention if irritation develops.[1]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of water. Seek immediate medical attention.[1]

Disposal Plan
Waste Disposal:

Dispose of waste material in accordance with federal, state, and local regulations.[1]

One recommended method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

Do not mix with other waste. Leave chemicals in their original containers.[5]

Handle uncleaned containers as you would the product itself.[5]

Workflow for PPE Selection and Use
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Hazard Assessment

PPE Selection

Operational Procedure

Handling 3-Amino-2-pyrazinecarboxylic acid Assess the Task
(e.g., weighing, transferring, reacting)

Identify Potential Exposure Routes
(Inhalation, Skin/Eye Contact)

Select Eye Protection:
Safety Goggles (EN166)Eye Contact Risk

Select Gloves:
Chemical-Resistant (EN374)

Skin Contact Risk

Select Protective Clothing:
Lab Coat / Impervious Gown

Skin Contact Risk

Select Respiratory Protection
(If dust is generated or ventilation is poor)

Inhalation Risk

Inspect PPE for Damage Don PPE Correctly Perform Chemical Handling Task Doff PPE Correctly
(Avoid self-contamination) Dispose of Contaminated PPE Task Complete

Click to download full resolution via product page

Caption: Workflow for selecting and using PPE when handling 3-Amino-2-pyrazinecarboxylic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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